Cas no 4212-49-1 (5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 4212-49-1
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD00079187
• CID: 44844
• PubChem ID: 87561056
• Update Time: 2025-04-18

5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Ethyluracil
• 5-Ethyl-1H-pyrimidine-2,4-dione
• 2,4-Dihydroxy-5-ethylpyrimidine
• 2,4-Dihydroxy-5-ethylpyrimidine,Homothymine
• 5-Aethyl-1H-pyrimidin-2,4-dion
• 5-ethvluracil
• 5-ethyl-2,4-dioxopyrimidine
• AURORA KA-580
• DIHYDROXY-5-ETHYLPYRIMIDINE
• HOMOTHYMINE
• 5-Ethyl uracil
• 5-ethylpyrimidine-2,4-diol
• 2,4(1H,3H)-Pyrimidinedione, 5-ethyl-
• RHIULBJJKFDJPR-UHFFFAOYSA-N
• 5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-ethyl-1,3-dihydropyrimidine-2,4-dione
• Uracil, 5-ethyl-
• zlchem 329
• 5-OO>>uAoaxa currency
• KSC497S4B
• 5-Ethyl-2,4-pyrimidinediol #
• ZLC0164
• 5-ethylpyrimidine-2,4(1h,3h)-dione
• W-202727
• E0807
• AMY23293
• FT-0610119
• SCHEMBL161148
• H10158
• 2,4-Dihydroxy-5-ethylpyrimidine, Homothymine
• A825775
• 5-ethyl-2,4(1H,3H)-pyrimidinedione
• AC-1385
• SB57227
• AKOS005206784
• MFCD00079187
• SCHEMBL14048734
• GS-3069
• 4212-49-1
• DTXSID60194959
• CS-B1504
• SY002972
• EN300-95986
• 1,2,3,4-Tetrahydropyrimidine, 5-ethyl-2,4-dioxo-
• pyrimidine-2,4(1H,3H)-dione, 5-ethyl-

• MDL： MFCD00079187
• Inchi： 1S/C6H8N2O2/c1-2-4-3-7-6(10)8-5(4)9/h3H,2H2,1H3,(H2,7,8,9,10)
• InChI Key： RHIULBJJKFDJPR-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC(N1)=O)CC
• BRN： 119494

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.2
• Surface Charge: 0
• Tautomer Count: 9

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.164
• Melting Point: 303°C(lit.)
• Refractive Index: 1.482
• PSA: 65.72000
• LogP: -0.37440
• Solubility: Uncertain
• λmax: 265(EtOH)(lit.)

5-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38